Cas no 773132-38-0 (3-(6-fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)prop-2-enoic acid)

• Product Name: 3-(6-fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)prop-2-enoic acid
• CAS No: 773132-38-0
• MF: C₁₁H₉FO₄
• MW: 224.185167074203
• MDL: MFCD06205756
• CID: 4658793
• PubChem ID: 7131605
• Update Time: 2025-05-24

3-(6-fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)prop-2-enoic Acid
• 2-Propenoic acid, 3-(6-fluoro-4H-1,3-benzodioxin-8-yl)-
• (2e)-3-(6-Fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)prop-2-enoic acid
• 3-(6-fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)prop-2-enoic acid

• MDL： MFCD06205756
• Inchi： 1S/C11H9FO4/c12-9-3-7(1-2-10(13)14)11-8(4-9)5-15-6-16-11/h1-4H,5-6H2,(H,13,14)
• InChI Key： RIBPFILKLFAJKT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=C2OCOCC2=CC(F)=C1

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

3-(6-fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)prop-2-enoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(6-fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)prop-2-enoic acid

Comprehensive Overview of 3-(6-fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)prop-2-enoic acid (CAS No. 773132-38-0)

3-(6-fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)prop-2-enoic acid (CAS No. 773132-38-0) is a fluorinated organic compound featuring a benzodioxin core linked to a propenoic acid moiety. This structure endows it with unique physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the fluoro substituent enhances its metabolic stability, while the propenoic acid group offers reactivity for further derivatization. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the context of drug discovery and medicinal chemistry.

In recent years, the demand for fluorinated compounds like 3-(6-fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)prop-2-enoic acid has surged due to their applications in precision medicine and sustainable agriculture. A trending topic in scientific forums is the role of fluorine in improving drug bioavailability, a feature that aligns with this compound's design. Additionally, its benzodioxin scaffold is frequently discussed in the context of heterocyclic chemistry, a field gaining traction for its relevance in developing next-generation therapeutics.

From a synthetic perspective, CAS No. 773132-38-0 is often highlighted in discussions about green chemistry and atom-efficient reactions. Its synthesis typically involves palladium-catalyzed cross-coupling or Michael addition protocols, methods that resonate with researchers seeking eco-friendly alternatives. Laboratories focusing on high-throughput screening also value this compound for its modular structure, which facilitates rapid diversification into libraries for biological activity studies.

The compound's spectroscopic properties (e.g., NMR and MS data) are well-documented, aiding in its identification and purity assessment—a critical aspect for quality control in industrial applications. Furthermore, its logP and pKa values are frequently queried in databases, reflecting user interest in its ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These metrics are pivotal for predicting its behavior in in vitro and in vivo systems.

Emerging trends in AI-driven drug design have also brought attention to 3-(6-fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)prop-2-enoic acid. Computational models often utilize its structural features to predict ligand-receptor interactions, a hot topic in cheminformatics. Questions about its synthons and retrosynthetic pathways are common in academic circles, underscoring its utility in organic synthesis education.

In summary, CAS No. 773132-38-0 represents a versatile intermediate with broad applicability across life sciences. Its alignment with contemporary research themes—such as fluorine chemistry, sustainable synthesis, and computational modeling—ensures its continued relevance. As the scientific community prioritizes molecular diversity and efficiency, this compound is poised to remain a key player in innovation pipelines.